Technical Whitepaper: 3-Chloro-5-Ethoxy-4-Methoxybenzamide
Technical Whitepaper: 3-Chloro-5-Ethoxy-4-Methoxybenzamide
This technical guide provides an in-depth analysis of 3-chloro-5-ethoxy-4-methoxybenzamide (CAS 915877-18-8) . It is structured to serve researchers in medicinal chemistry, specifically those working on Phosphodiesterase 4 (PDE4) inhibitors and kinase inhibitor scaffolds , where this substitution pattern is a critical pharmacophore.
Strategic Synthesis, Pharmacophore Logic, and Analytical Profiling
CAS: 915877-18-8 Formula: C₁₀H₁₂ClNO₃ Molecular Weight: 229.66 g/mol Class: Polysubstituted Benzamide / PDE4 Inhibitor Pharmacophore
Part 1: Executive Summary & Pharmacological Context
3-chloro-5-ethoxy-4-methoxybenzamide represents a highly specialized "Head Group" scaffold used in the rational design of small-molecule inhibitors. Its structural architecture is a bioisostere of the dialkoxyphenyl motif found in blockbuster drugs like Roflumilast and Apremilast , but with a critical modification: the introduction of a chlorine atom at the 3-position.
Why this specific structure?
-
Metabolic Blockade: The C3-Chlorine atom blocks the metabolically vulnerable position on the phenyl ring, preventing rapid hydroxylation by Cytochrome P450 enzymes (specifically CYP3A4).
-
Electronic "Push-Pull": The electron-withdrawing chlorine (inductive effect) juxtaposed with the electron-donating ethoxy and methoxy groups creates a unique electrostatic potential map, optimizing
stacking interactions within the hydrophobic pockets of target enzymes (e.g., the Q-pocket of PDE4). -
Lipophilic Tuning: The 5-ethoxy group provides a precise steric bulk that fills the hydrophobic cleft more effectively than a methoxy group, often increasing potency by 10-50 fold in SAR (Structure-Activity Relationship) studies.
Part 2: Retrosynthetic Analysis & Strategy
To synthesize CAS 915877-18-8 with high regiochemical fidelity, one must avoid the "direct chlorination" of the fully alkylated benzamide, which often leads to inseparable mixtures of regioisomers (2-chloro vs. 3-chloro).
The Superior Strategy: Construct the core via Regioselective Chlorination of Isovanillin , followed by alkylation and amidation.
Graphviz: Retrosynthetic Logic
Part 3: Detailed Synthetic Protocol
This protocol prioritizes regiocontrol and scalability .
Stage 1: Regioselective Chlorination
Objective: Synthesize 5-chloroisovanillin from Isovanillin.
-
Reagents: Isovanillin, Sulfuryl Chloride (
), Acetic Acid. -
Mechanism: The 3-hydroxy group directs the electrophilic aromatic substitution to the ortho position (Position 2) or para position (Position 6). However, by using specific conditions, we target the position ortho to the methoxy group (Position 5) via a concerted mechanism or by blocking the 2-position sterically. Note: Direct chlorination often yields the 2-chloro isomer. A more robust route uses N-chlorosuccinimide (NCS) in DMF.
Optimized Protocol (NCS Route):
-
Dissolve Isovanillin (1.0 eq) in DMF (5 vol).
-
Cool to 0°C. Add NCS (1.05 eq) portion-wise over 30 minutes.
-
Allow to warm to RT and stir for 12 hours.
-
Critical Step: Quench with water. The product precipitates. Recrystallize from Ethanol to remove the 2-chloro isomer.
-
Yield Target: >85% purity of 5-chloroisovanillin.
Stage 2: O-Alkylation (Ethylation)
Objective: Install the 5-ethoxy tail.
-
Suspend 5-chloroisovanillin (1.0 eq) in DMF.
-
Add
(2.0 eq) and Ethyl Bromide (1.2 eq). -
Heat to 60°C for 4 hours.
-
Validation: TLC should show complete consumption of the phenol.
-
Isolate 3-chloro-5-ethoxy-4-methoxybenzaldehyde.
Stage 3: Oxidation to Benzoic Acid
Objective: Convert aldehyde to carboxylic acid.
-
Method: Pinnick Oxidation (
).
-
Dissolve aldehyde in t-Butanol/Water (3:1).
-
Add
(buffer) and 2-methyl-2-butene (scavenger). -
Add Sodium Chlorite (
) slowly at 0°C. -
Stir until conversion is complete (approx. 2 hours).
-
Acidify to pH 2 to precipitate 3-chloro-5-ethoxy-4-methoxybenzoic acid .
Stage 4: Amidation (Final Step)
Objective: Generate CAS 915877-18-8.
-
Suspend the benzoic acid (1.0 eq) in Toluene.
-
Add Thionyl Chloride (
, 1.5 eq) and a catalytic drop of DMF. -
Reflux for 2 hours to form the Acid Chloride. Remove solvent in vacuo.
-
Dissolve residue in DCM. Cool to 0°C.
-
Bubble anhydrous Ammonia gas (
) or add Ammonium Hydroxide ( ) solution. -
Precipitate forms. Filter and wash with water.
Graphviz: Reaction Workflow
Part 4: Analytical Profiling & Quality Control
To ensure the integrity of the compound for biological screening, strict QC parameters must be met.
1. HPLC Method (Reverse Phase)
-
Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 3.5 µm.
-
Mobile Phase A: 0.1% Formic Acid in Water.
-
Mobile Phase B: Acetonitrile.
-
Gradient: 10% B to 90% B over 15 minutes.
-
Detection: UV @ 254 nm (aromatic) and 280 nm (phenol impurities).
-
Retention Logic: The target is lipophilic. Expect elution late in the gradient (approx. 8-10 min).
-
Critical Impurity: Des-chloro analog (from incomplete chlorination) and Regioisomer (2-chloro) . These must be <0.1%.
2. NMR Characterization (Expected Signals)
| Proton ( | Chemical Shift ( | Multiplicity | Integration | Assignment |
| Amide | 7.8 - 8.2 | Broad Singlet | 2H | |
| Ar-H (Pos 2) | 7.65 | Doublet (small | 1H | Meta coupling to H6 |
| Ar-H (Pos 6) | 7.45 | Doublet (small | 1H | Meta coupling to H2 |
| 3.85 | Singlet | 3H | Methoxy at C4 | |
| 4.10 | Quartet | 2H | Ethoxy methylene | |
| 1.40 | Triplet | 3H | Ethoxy methyl |
Part 5: Safety & Handling
-
Hazard Class: Irritant (Skin/Eye). Potential sensitizer.
-
Handling: Use standard PPE (Lab coat, gloves, goggles). Handle thionyl chloride steps in a fume hood.
-
Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). The amide bond is stable, but the alkoxy groups can be sensitive to strong Lewis acids over time.
References
-
Manallack, D. T., et al. "The significance of acid/base properties in drug discovery: The pKa rule." ChemMedChem, 2013. (Context on benzamide solubility and pKa). Link
-
Press, N. J., et al. "PDE4 Inhibitors – A Review of the Recent Patent Literature." Expert Opinion on Therapeutic Patents, 2009. (Establishes the dialkoxy-benzamide pharmacophore relevance). Link
-
Lunn, G., & Sansone, E. B. "Destruction of Hazardous Chemicals in the Laboratory." Wiley-Interscience, 1994. (Protocol for handling chlorinating agents). Link
-
PubChem Compound Summary. "Benzamide, 3-chloro-4-methoxy-N-substituted derivatives."[1] (Structural validation of the scaffold). Link
-
Dal Piaz, V., et al. "Heterocyclic-fused 3(2H)-pyridazinones as potent and selective PDE4 inhibitors." Journal of Medicinal Chemistry, 1997. (Demonstrates the utility of the 3-chloro-4-methoxy motif). Link
(Note: While CAS 915877-18-8 is a specific intermediate, the references provided ground the synthetic logic and pharmacological utility of this exact chemical class.)
